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Compound of Interest

Compound Name: 4-Chloro-2-iodo-1-nitrobenzene

CAS No.: 160938-18-1

Cat. No.: B066092

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available and predicted

spectroscopic data for the compound 4-Chloro-2-iodo-1-nitrobenzene. Due to the limited

availability of public experimental spectra for this specific molecule, this document combines

existing computational data with predicted values based on the analysis of structurally similar

compounds. Detailed experimental protocols for acquiring nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data are also presented to facilitate further research

and characterization.
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Property Value

IUPAC Name 4-Chloro-2-iodo-1-nitrobenzene

CAS Number 160938-18-1, 5446-05-9

Molecular Formula C₆H₃ClINO₂

Molecular Weight 283.45 g/mol

Chemical Structure O=N(=O)c1ccc(Cl)cc1I

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
Experimental NMR data for 4-Chloro-2-iodo-1-nitrobenzene is not readily available in public

databases. The following tables present predicted ¹H and ¹³C NMR chemical shifts. These

predictions are based on established substituent effects on the benzene ring and analysis of

similar compounds. The actual experimental values may vary.

Table 1: Predicted ¹H NMR Spectroscopic Data

Proton
Predicted Chemical Shift
(δ, ppm)

Multiplicity

H-3 7.8 - 8.2 d

H-5 7.5 - 7.8 dd

H-6 7.9 - 8.3 d

Predictions are relative to TMS (δ 0.00) and are based on the additive effects of the chloro,

iodo, and nitro substituents on the aromatic ring.

Table 2: Predicted ¹³C NMR Spectroscopic Data
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Carbon Predicted Chemical Shift (δ, ppm)

C-1 148 - 152

C-2 90 - 95

C-3 130 - 135

C-4 138 - 142

C-5 125 - 130

C-6 122 - 127

Predictions are relative to TMS (δ 0.00). The carbon attached to the nitro group (C-1) is

expected to be the most deshielded, while the carbon bearing the iodo group (C-2) will be

significantly shielded (ipso-effect).

Infrared (IR) Spectroscopy
A computed vapor phase IR spectrum is available for 4-Chloro-2-iodo-1-nitrobenzene. The

following table summarizes the key predicted vibrational frequencies.

Table 3: Predicted FT-IR Spectroscopic Data

Wavenumber (cm⁻¹) Intensity Assignment

1590 - 1610 Medium Aromatic C=C stretch

1520 - 1540 Strong Asymmetric NO₂ stretch

1340 - 1360 Strong Symmetric NO₂ stretch

1090 - 1110 Medium C-Cl stretch

800 - 850 Strong C-H out-of-plane bending

650 - 680 Medium C-I stretch

Data is based on a computed vapor phase IR spectrum.[1]
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Mass Spectrometry (MS)
Experimental mass spectrometry data for 4-Chloro-2-iodo-1-nitrobenzene is not publicly

available. The following table outlines the predicted major fragments based on the structure of

the molecule and common fragmentation patterns of halogenated nitroaromatic compounds.

Table 4: Predicted Mass Spectrometry Data (Electron Ionization)

m/z Predicted Fragment Notes

283/285 [M]⁺

Molecular ion peak, showing

the characteristic 3:1 isotopic

pattern for one chlorine atom.

253/255 [M-NO]⁺ Loss of nitric oxide.

237/239 [M-NO₂]⁺ Loss of the nitro group.

156 [M-I]⁺ Loss of the iodine atom.

127 [I]⁺ Iodine cation.

111/113 [C₆H₃Cl]⁺ Chlorophenyl fragment.

Experimental Protocols
The following are generalized experimental protocols for obtaining spectroscopic data for

halogenated nitroaromatic compounds.

NMR Spectroscopy
Sample Preparation: Dissolve 10-20 mg of 4-Chloro-2-iodo-1-nitrobenzene in

approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The solvent

should be chosen based on the solubility of the compound and its compatibility with the NMR

experiment.

Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:
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Acquire a standard one-dimensional proton spectrum.

Typical parameters: spectral width of 12-15 ppm, relaxation delay of 1-2 seconds, 16-32

scans.

Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

¹³C NMR Acquisition:

Acquire a proton-decoupled carbon spectrum.

Typical parameters: spectral width of 200-220 ppm, relaxation delay of 2-5 seconds, 1024

or more scans to achieve adequate signal-to-noise.

Reference the spectrum to the solvent peak.

IR Spectroscopy
Sample Preparation:

KBr Pellet: Mix a small amount of the solid sample (1-2 mg) with approximately 100-200

mg of dry potassium bromide (KBr). Grind the mixture to a fine powder and press it into a

transparent pellet using a hydraulic press.

ATR (Attenuated Total Reflectance): Place a small amount of the solid sample directly on

the ATR crystal.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment (or clean ATR crystal).

Place the sample in the beam path and record the sample spectrum.

Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹. The final spectrum is

reported in terms of transmittance or absorbance versus wavenumber (cm⁻¹).
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Mass Spectrometry
Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via

a suitable inlet system, such as direct infusion or after separation by gas chromatography

(GC) or liquid chromatography (LC).

Ionization:

Electron Ionization (EI): Suitable for volatile and thermally stable compounds. Typically

performed at 70 eV.

Electrospray Ionization (ESI): A softer ionization technique suitable for less volatile

compounds, often used with LC-MS.

Mass Analysis: Use a mass analyzer (e.g., quadrupole, time-of-flight) to separate the ions

based on their mass-to-charge ratio (m/z).

Data Acquisition: Acquire a full scan mass spectrum to identify the molecular ion and major

fragment ions. High-resolution mass spectrometry can be used to determine the exact mass

and elemental composition of the ions.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates a logical workflow for the spectroscopic identification and

characterization of an unknown substituted aromatic compound like 4-Chloro-2-iodo-1-
nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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